Cas no 880256-11-1 (N-benzyl-3-iodoaniline)
N-benzyl-3-iodoaniline structure
Product Name:N-benzyl-3-iodoaniline
CAS No:880256-11-1
MF:C13H12IN
MW:309.145555496216
CID:4283167
PubChem ID:28879190
Update Time:2025-04-24
N-benzyl-3-iodoaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-(3-iodophenyl)-
- N-benzyl-3-iodoaniline
- 880256-11-1
- AKOS009066674
- SCHEMBL25522777
- CS-0304908
- EN300-162868
- 3-iodo-N-(benzyl)aniline
-
- Inchi: 1S/C13H12IN/c14-12-7-4-8-13(9-12)15-10-11-5-2-1-3-6-11/h1-9,15H,10H2
- InChI Key: PJIHBBXPQNLKGV-UHFFFAOYSA-N
- SMILES: C1(CNC2=CC=CC(I)=C2)=CC=CC=C1
Computed Properties
- Exact Mass: 309.001
- Monoisotopic Mass: 309.001
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12A^2
N-benzyl-3-iodoaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-162868-0.05g |
N-benzyl-3-iodoaniline |
880256-11-1 | 0.05g |
$612.0 | 2023-02-17 | ||
| Enamine | EN300-162868-0.1g |
N-benzyl-3-iodoaniline |
880256-11-1 | 0.1g |
$640.0 | 2023-02-17 | ||
| Enamine | EN300-162868-0.25g |
N-benzyl-3-iodoaniline |
880256-11-1 | 0.25g |
$670.0 | 2023-02-17 | ||
| Enamine | EN300-162868-0.5g |
N-benzyl-3-iodoaniline |
880256-11-1 | 0.5g |
$699.0 | 2023-02-17 | ||
| Enamine | EN300-162868-1.0g |
N-benzyl-3-iodoaniline |
880256-11-1 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-162868-2.5g |
N-benzyl-3-iodoaniline |
880256-11-1 | 2.5g |
$1428.0 | 2023-02-17 | ||
| Enamine | EN300-162868-5.0g |
N-benzyl-3-iodoaniline |
880256-11-1 | 5.0g |
$2110.0 | 2023-02-17 | ||
| Enamine | EN300-162868-10.0g |
N-benzyl-3-iodoaniline |
880256-11-1 | 10.0g |
$3131.0 | 2023-02-17 | ||
| Ambeed | A1051632-1g |
N-Benzyl-3-iodoaniline |
880256-11-1 | 95% | 1g |
$1421.0 | 2025-04-16 | |
| Ambeed | A1051632-5g |
N-Benzyl-3-iodoaniline |
880256-11-1 | 95% | 5g |
$1047.0 | 2023-01-20 |
N-benzyl-3-iodoaniline Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
880256-11-1 (N-benzyl-3-iodoaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent